Cas no 29106-51-2 (Procyanidol B4)

Procyanidol B4 Properties

Names and Identifiers

• [4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-, (2R,2'R,3S,3'R,4S)-
• AC1L3UVE
• Ambap
• amp
• CHEBI:27589
• CHEMBL447373
• procyanidin B-4
• Procyanidin B4
• SureCN718738
• Procyanidol B4
• Catechin-(4alpha->8)-epicatechin
• (2R,2'R,3S,3'R,4S)-2,2'-Bis(3,4-dihydroxyphenyl)-[4,8'-bichroman]-3,3',5,5',7,7'-hexaol
• 2OP8987K2X
• (2R,3R)-2-(3,4-dihydroxyphenyl)-8-[(2R,3S,4S)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
• (-)-procyanidin B4
• Procyanidin B4, (-)-
• LMPK12030004
• ZB1882
• Catechin-(4.alpha.-->8)epicatechi
• +Expand

• InChIKey： XFZJEEAOWLFHDH-VUGKQVTMSA-N
• Inchi： 1S/C30H26O12/c31-13-7-20(37)24-23(8-13)41-29(12-2-4-16(33)19(36)6-12)27(40)26(24)25-21(38)10-17(34)14-9-22(39)28(42-30(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,22,26-29,31-40H,9H2/t22-,26+,27+,28-,29-/m1/s1
• SMILES： O1C2=C([H])C(=C([H])C(=C2[C@@]([H])(C2=C(C([H])=C(C3C([H])([H])[C@]([H])([C@@]([H])(C4C([H])=C([H])C(=C(C=4[H])O[H])O[H])OC2=3)O[H])O[H])O[H])[C@@]([H])([C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 578.14238
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 3
• Monoisotopic Mass: 578.14242626 g/mol
• Heavy Atom Count: 42
• Complexity: 925
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 221
• Molecular Weight: 578.5

Experimental Properties

• PSA: 220.76

Related Categories

• Procyanidins